Cas no 397842-07-8 (2-tert-Butyl-N-piperidin-4-yl-1H-indol-5-amine)

• Product Name: 2-tert-Butyl-N-piperidin-4-yl-1H-indol-5-amine
• CAS No: 397842-07-8
• MF: C₁₇H₂₅N₃
• MW: 271.400503873825
• MDL: MFCD01319470
• CID: 299817
• PubChem ID: 2761134
• Update Time: 2025-05-25

2-tert-Butyl-N-piperidin-4-yl-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-5-amine,2-(1,1-dimethylethyl)-N-4-piperidinyl-
• 2-tert-Butyl-N-piperidin-4-yl-1H-indol-5-amine
• 2-tert-butyl-n-piperidin-4-yl-1h-indole-5-amine
• AC1MC498
• Ambpe3001072
• CTK4I1871
• HMS520N12
• MolPort-000-159-719
• Peakdale1_001002
• 2-tert-butyl-N-(piperidin-4-yl)-1H-indol-5-amine
• PS-5945
• Oxirane, 2-[(3-methylphenoxy)methyl]-
• SR-01000384082-1
• MFCD01319470
• SR-01000384082
• CS-0320149
• XQA84207
• DTXSID30375571
• 2-(tert-Butyl)-N-(piperidin-4-yl)-1H-indol-5-amine
• AKOS015837907
• 397842-07-8

• MDL： MFCD01319470
• Inchi： 1S/C17H25N3/c1-17(2,3)16-11-12-10-14(4-5-15(12)20-16)19-13-6-8-18-9-7-13/h4-5,10-11,13,18-20H,6-9H2,1-3H3
• InChI Key： QMXLOQJSSNSBNU-UHFFFAOYSA-N
• SMILES： N(C1C=CC2=C(C=1)C=C(C(C)(C)C)N2)C1CCNCC1

Computed Properties

• Exact Mass: 271.20505
• Monoisotopic Mass: 271.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 39.8Ų

Experimental Properties

• PSA: 39.85

Additional information on 2-tert-Butyl-N-piperidin-4-yl-1H-indol-5-amine

2-Tert-butyl-N-piperidin-4-yl-1H-indol-5-amine (CAS No. 397842-07-8)

The compound 2-Tert-butyl-N-piperidin-4-yl-1H-indol-5-amine, identified by the CAS registry number 397842078, is a complex organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound, which combines an indole ring with a piperidine moiety and a tert-butyl substituent, has garnered attention due to its unique structural features and promising biological activities.

The indole core of this molecule is a well-known heterocyclic structure that is prevalent in numerous bioactive compounds, including pharmaceutical agents and natural products. The indole ring's aromaticity and ability to form hydrogen bonds contribute to its versatility in molecular interactions, making it a valuable scaffold for drug design. In this compound, the indole ring is further modified with a tert-butyl group at the 2-position and an N-piperidinyl group at the 5-position, enhancing its chemical complexity and potential for binding to specific biological targets.

The piperidine ring, a six-membered saturated cyclic amine, adds rigidity and additional hydrogen bonding capabilities to the molecule. Piperidine derivatives are commonly found in various pharmaceutical agents due to their ability to modulate pharmacokinetic properties such as solubility and permeability. The presence of the piperidine moiety in this compound may also influence its pharmacodynamic properties, potentially enhancing its efficacy or selectivity in targeting specific biological pathways.

Recent studies have highlighted the importance of substituent effects on the biological activity of indole derivatives. The tert-butyl group at the 2-position of this molecule introduces steric bulk, which can influence both the physical properties of the compound (such as melting point and solubility) and its interactions with biological systems. Additionally, the tert-butyl group may act as an electron-donating substituent, potentially modulating the electronic environment of the indole ring and affecting its reactivity.

Research into compounds like 2-Tert-butyl-N-piperidin-4-ylindolamine often focuses on their potential as kinase inhibitors or modulators of other enzyme activities due to their structural similarity to known bioactive molecules. For instance, recent advancements in computational chemistry have enabled researchers to predict binding affinities of such compounds to target proteins with high accuracy, facilitating rapid drug discovery processes.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions between indole derivatives and piperidine-based reagents under appropriate conditions. The synthesis may also involve protecting group strategies to ensure selective reactivity during intermediate steps.

From an application standpoint, this compound holds promise in areas such as oncology, where kinase inhibitors are critical for targeting cancer cell proliferation pathways. Additionally, its structural features suggest potential applications in neurodegenerative diseases or inflammatory conditions where modulation of specific signaling pathways is desired.

In conclusion, 2-Tert-butyl-N-piperidin-4-yli ndolamine, with its unique combination of structural motifs and promising biological properties, represents a valuable candidate for further exploration in drug discovery research.